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Compound of Interest

Compound Name: LEXITHROMYCIN

Cat. No.: B1235527 Get Quote

This guide provides essential safety protocols and logistical information for handling

LEXITHROMYCIN (CAS No: 53066-26-5), a macrolide antibiotic. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties

Property Value Reference

Chemical Name Roxithromycin [1]

Synonyms

Lexithromycin, Erythromycin 9-

(-O-[2-

methoxyethoxy]methyloxime)

[1][2]

Molecular Formula C41H76N2O15 [1]

Molecular Weight 837.05 g/mol [1]

Appearance Solid [3]

Melting Point 111 - 118 °C / 231.8 - 244.4 °F [3]

Flash Point > 110 °C / > 230 °F [3]

Hazard Identification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1235527?utm_src=pdf-interest
https://www.benchchem.com/product/b1235527?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/133_855764807_ROXITHROMYCINCASNO80214-83-1MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/133_855764807_ROXITHROMYCINCASNO80214-83-1MSDS.pdf
https://www.abmole.com/literature/lexithromycin-msds.html
https://www.cdhfinechemical.com/images/product/msds/133_855764807_ROXITHROMYCINCASNO80214-83-1MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/133_855764807_ROXITHROMYCINCASNO80214-83-1MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ66213&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66213&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66213&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LEXITHROMYCIN is classified as harmful if swallowed.[4] It may cause sensitization by

inhalation and skin contact.[5] Individuals sensitive to this material or other macrolide

antibiotics may develop allergic reactions.[5] During combustion, it may emit toxic fumes of

carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Occupational Exposure Limits

There are no established occupational exposure limits for LEXITHROMYCIN.[6][7]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical to minimize exposure. The following flowchart

outlines the decision-making process for PPE selection when handling LEXITHROMYCIN.
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Figure 1: PPE Selection Workflow for LEXITHROMYCIN Handling
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- Potential for splashing?
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Wear two pairs of
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(e.g., nitrile). [17]

Wear a disposable gown with a solid front,
long sleeves, and tight-fitting cuffs. [17]

Wear safety glasses with side shields
or chemical safety goggles. [3]

Is there a risk of inhaling dust or aerosols?

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator. [4]
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Standard ventilation is sufficient.

No
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Caption: PPE selection workflow for handling LEXITHROMYCIN.
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Safe Handling and Storage Procedures
Handling:

Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of

dust and aerosols.[8]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where LEXITHROMYCIN is handled or stored.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]

Keep away from incompatible substances such as strong acids, bases, and oxidizing agents.

[3]

Recommended storage temperature is 2 - 8 °C.

Accidental Release and Disposal Plan
In the event of a spill or accidental release, follow these procedures to ensure safety and

minimize environmental contamination.

Spill Response Workflow
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Figure 2: LEXITHROMYCIN Spill Response Workflow

Immediate Actions
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- Double gloves

- Gown
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Contain the spill to prevent spreading.

For solid spills, carefully sweep up material.
For liquid spills, absorb with an inert material.

Decontaminate the spill area.

Place all contaminated materials
(including PPE) into a sealed,

labeled container for hazardous waste.

Dispose of waste according to
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Caption: Step-by-step workflow for responding to a LEXITHROMYCIN spill.
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Waste Disposal:

Dispose of unused product and contaminated packaging in accordance with all applicable

local, state, and federal regulations.

Do not allow the chemical to enter drains, as it is very toxic to aquatic life with long-lasting

effects.[7]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

artificial respiration. Consult a

physician.

[3]

Skin Contact

Wash off with soap and plenty

of water for at least 15

minutes. Remove

contaminated clothing. If skin

irritation persists, call a

physician.

[3]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do. Get

medical attention.

[2][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[2][4]
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Note to Physician: Treat symptomatically.[3] Symptoms of poisoning may occur even after

several hours; therefore, medical observation for at least 48 hours after the accident is

recommended.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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